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Cat. No.: B2681928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jionoside A1, a phenylpropanoid glycoside isolated from the roots of Rehmannia glutinosa,

has emerged as a compound of significant interest in the field of neuroprotection.[1][2] This

technical guide provides a comprehensive overview of the physical and chemical properties of

Jionoside A1, alongside detailed experimental protocols for its isolation and the investigation

of its biological activities. A key focus is its role in mitigating ischemia-reperfusion injury through

the modulation of cellular signaling pathways, offering valuable insights for researchers in drug

discovery and development.

Physical and Chemical Properties
Jionoside A1 is a complex natural product with the molecular formula C36H48O20 and a

molecular weight of approximately 800.76 g/mol .[3][4][5] It is typically obtained as a solid and

exhibits solubility in polar solvents such as methanol and water. The purity of isolated

Jionoside A1 is generally high, often in the range of 95-99%, as determined by High-

Performance Liquid Chromatography (HPLC).[4]
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Property Value Source

Molecular Formula C36H48O20 [3][4][5]

Molecular Weight 800.76 g/mol [4]

CAS Number 120444-60-2 [4][5]

Appearance Solid -

Solubility Soluble in methanol and water. -

Purity 95-99% [4]

Computed XLogP3 -1.8 [3]

Topological Polar Surface Area 313 Å² [3]

Table 1: Physical and Chemical Properties of Jionoside A1

Spectral Data
The structural elucidation of Jionoside A1 is primarily achieved through mass spectrometry

(MS) and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry: High-resolution mass spectrometry provides crucial information for the

confirmation of Jionoside A1's molecular formula. Common adducts observed include [M-H]⁻

at m/z 799.2664 and [M+NH4]⁺ at m/z 818.3067.[3]

NMR Spectroscopy: Detailed 1H and 13C NMR data are essential for the complete structural

assignment of Jionoside A1. While a complete, assigned spectrum from a single source is not

readily available in the public domain, the general approach involves the use of 1D (1H, 13C)

and 2D (COSY, HSQC, HMBC) NMR experiments.[6][7] Analysis of the chemical shifts and

coupling constants of the anomeric protons in the 1H NMR spectrum helps to identify the sugar

moieties and their linkages. The aromatic and olefinic regions of the spectrum provide

information about the phenylpropanoid aglycone. 13C NMR data complements this by

identifying the carbon skeleton, including the glycosidic linkages and the carbonyl groups.
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Biological Activity: Neuroprotection in Ischemic
Stroke
Jionoside A1 has demonstrated significant neuroprotective effects, particularly in the context

of ischemic stroke. Research has shown that it can alleviate ischemia-reperfusion injury by

promoting mitophagy, the selective degradation of damaged mitochondria.

Nix-Mediated Mitophagy Signaling Pathway
The primary mechanism of Jionoside A1's neuroprotective action involves the enhancement of

Nix-mediated mitophagy. Nix, a mitochondrial outer membrane protein, acts as a receptor for

the autophagic machinery, targeting damaged mitochondria for removal. In the context of

ischemia-reperfusion injury, the accumulation of dysfunctional mitochondria contributes to

cellular damage through the release of reactive oxygen species (ROS) and pro-apoptotic

factors. Jionoside A1 upregulates the expression and activity of Nix, thereby facilitating the

clearance of these damaged organelles and preserving neuronal viability.
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Ischemia-Reperfusion Injury Mitochondrial Damage

Reduced Oxidative Stress & Apoptosis

Jionoside A1 Nix Upregulation Mitophagy

Neuronal Survival

Dried Roots of Rehmannia glutinosa

Extraction with Methanol

Solvent Partitioning
(n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(Silica Gel, ODS)

Preparative HPLC

Pure Jionoside A1
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Culture SH-SY5Y cells

Pre-treat with Jionoside A1

Oxygen-Glucose Deprivation (OGD)

Reperfusion

Assess Cell Viability, Apoptosis, and Mitophagy Markers

Animal Preparation (e.g., Rat/Mouse)

Transient Middle Cerebral Artery Occlusion (tMCAO)

Reperfusion

Administer Jionoside A1

Neurological Scoring, Infarct Volume Measurement, and Molecular Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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